Cas no 1195-58-0 (3,5-Pyridinedicarbonitrile)

• Product Name: 3,5-Pyridinedicarbonitrile
• CAS No: 1195-58-0
• MF: C₇H₃N₃
• MW: 129.118820428848
• MDL: MFCD00129022
• CID: 235287
• PubChem ID: 70956
• Update Time: 2025-07-02

3,5-Pyridinedicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarbonitrile
• 3,5-DICYANO PYRIDINE
• pyridine-3,5-dicarbonitrile
• 3,5-Dicyanopyridin
• 3,5-Dicyan-pyridin
• Pyridin-3,5-dicarbonitril
• DTXSID60152473
• CS-0196554
• SB52908
• SCHEMBL936524
• VS-08704
• NS00041965
• 3,5-Dicyanopyridine
• 1195-58-0
• Y5C582V5E8
• FT-0692024
• UHPIOPMELXIDLL-UHFFFAOYSA-N
• EINECS 214-802-5
• MFCD00129022
• AKOS005721016
• STL146479
• AE-641/00012035
• BBL028244
• pyridine, 3,5-dicyano-

• MDL： MFCD00129022
• Inchi： 1S/C7H3N3/c8-2-6-1-7(3-9)5-10-4-6/h1,4-5H
• InChI Key： UHPIOPMELXIDLL-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C=C(C#N)C=1

Computed Properties

• Exact Mass: 129.03300
• Monoisotopic Mass: 129.032697
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 60.5

Experimental Properties

• Density: 1.25
• Boiling Point: 247.5°Cat760mmHg
• Flash Point: 96.4°C
• Refractive Index: 1.567
• PSA: 60.47000
• LogP: 0.82496

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 3,5-Pyridinedicarbonitrile

Recent Advances in the Study of 3,5-Pyridinedicarbonitrile (CAS: 1195-58-0) in Chemical Biology and Pharmaceutical Research

3,5-Pyridinedicarbonitrile (CAS: 1195-58-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its two cyano groups attached to a pyridine ring, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and materials science applications. This research brief aims to summarize the latest findings related to 3,5-Pyridinedicarbonitrile, focusing on its synthesis, biological activities, and emerging therapeutic applications.

One of the most notable advancements in the study of 3,5-Pyridinedicarbonitrile is its role in the design of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of 3,5-Pyridinedicarbonitrile exhibit potent inhibitory activity against several oncogenic kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 3,5-Pyridinedicarbonitrile-based compounds that showed selective inhibition of EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer. The study highlighted the compound's ability to form hydrogen bonds with key amino acid residues in the kinase domain, thereby blocking ATP binding and subsequent signal transduction.

In addition to its applications in oncology, 3,5-Pyridinedicarbonitrile has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel 3,5-Pyridinedicarbonitrile derivatives with broad-spectrum activity against Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential enzymatic processes. These findings suggest that 3,5-Pyridinedicarbonitrile could serve as a promising scaffold for the development of new antibiotics, particularly in the face of rising antibiotic resistance.

Beyond its biological applications, 3,5-Pyridinedicarbonitrile has also found utility in materials science. A 2022 study in Advanced Materials explored the use of 3,5-Pyridinedicarbonitrile as a building block for the synthesis of porous organic polymers (POPs). These polymers exhibited high surface areas and tunable pore sizes, making them suitable for applications in gas storage, catalysis, and drug delivery. The study emphasized the compound's versatility as a precursor for functional materials, opening new avenues for interdisciplinary research.

In conclusion, 3,5-Pyridinedicarbonitrile (CAS: 1195-58-0) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from kinase inhibition to antimicrobial activity and materials science, underscore its potential as a multifunctional scaffold. Future research should focus on optimizing its derivatives for enhanced efficacy and selectivity, as well as exploring novel applications in emerging fields such as targeted drug delivery and nanotechnology. The ongoing studies on this compound highlight its enduring relevance in advancing both fundamental science and therapeutic innovation.